Cas no 17817-31-1 (Desmethylglycitein)

Desmethyllysine (4', 6,7-trihydroxyisoflavone), a metabolite of daidzein, is derived from Soybean Glycine max and has antioxidant and anticancer activities Desmethyllysin directly binds to CDK1 and CDK2 in vivo and inhibits the activities of CDK1 and CDK2 Desmethylglycitein is a protein kinase C (PKC) α It inhibits matrix metalloproteinase 1 (MMP1) induced by solar ultraviolet (SUV) in normal human skin fibroblasts Desmethyllysin binds to PI3K in the cytoplasm in an ATP competitive manner and inhibits the activity of PI3K and downstream signaling cascades, thereby inhibiting adipogenesis in 3T3-L1 preadipocytes

Desmethylglycitein structure

Product Name:Desmethylglycitein

CAS No:17817-31-1

Molecular Formula:C₁₅H₁₀O₅

Molecular Weight:270.2369

MDL:MFCD00016953

CID:50892

PubChem ID:5284649

Desmethylglycitein Properties

Names and Identifiers

- 6,7-Dihydroxy-3-(4-hydroxyphenyl)-4H-chromen-4-one
- Demethyltexasin
- 6,7,4'-Trihydroxyisoflavone
- 4',6,7-TRIHYDROXYISOFLAVONE
- 4'.6.7-Trihydroxyisoflavone
- 6,7-dihydroxy-3-(4-hydroxyphenyl)chromen-4-one
- TRIHYDROXYISOFLAVONE, 4',6,7-(RG)
- 4',6,7-trihydroxy-isoflavone
- 6,7,4'-trihydroxyisoflavon
- 6-Hydroxydaidzein
- 6-hydroxydaidziein
- TRIHYDROXYISOFLAVONE, 4',6,7-
- 6,7-Dihydroxy-3-(4-hydroxyphenyl)
- PLM2K574GE
- 4',6,7-trihydroxy isoflavone
- GYLUFQJZYAJQDI-UHFFFAOYSA-N
- 6,7-Dihydroxy-3-(4-hydroxy-phenyl)-chromen-4-one
- Desmethylglycitein
- Soybean factor 2
- BIDD:ER0396
- 6,7,4''-trihydroxyisoflavone
- 6,7,3''-trihydroxyisoflavone
- 4'',6,
- SCHEMBL73999
- MFCD00016953
- CS-0032293
- T3473
- 4',6,7,-Trihydroxyisoflavone
- CHEMBL239156
- ISOFLAVONE, 4',6,7-TRIHYDROXY-
- CHEBI:74957
- 4'',6,7-trihydroxyisoflavone
- 4',?6,?7-?Trihydroxyisoflavone
- 6,7,4'-trihydroxyisoflavone
- Q23055293
- XD161701
- A1-01444
- BDBM50222303
- XD161696
- 17817-31-1
- LMPK12050102
- DTXSID8022452
- UNII-PLM2K574GE
- 4'',6,7,-trihydroxyisoflavone
- AS-70375
- 4H-1-Benzopyran-4-one, 6,7-dihydroxy-3-(4-hydroxyphenyl)-
- HY-N5072
- FT-0766207
- Demethylglycitein
- AKOS015903112
- 6,7-Dihydroxy-3-(4-hydroxyphenyl)-4H-1-benzopyran-4-one, 9CI
- A881419
- XH161547
- DB-107895
- Demethyltexasin; 6-Hydroxydaidzein; Desmethylglycitein; Soybean factor 2
- +Expand
- MDL： MFCD00016953
- InChIKey： GYLUFQJZYAJQDI-UHFFFAOYSA-N
- Inchi： 1S/C15H10O5/c16-9-3-1-8(2-4-9)11-7-20-14-6-13(18)12(17)5-10(14)15(11)19/h1-7,16-18H
- SMILES： O1C([H])=C(C2C([H])=C([H])C(=C([H])C=2[H])O[H])C(C2=C([H])C(=C(C([H])=C12)O[H])O[H])=O

Computed Properties

Exact Mass: 270.052823g/mol
Surface Charge: 0
XLogP3: 2.1
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 270.052823g/mol
Monoisotopic Mass: 270.052823g/mol
Topological Polar Surface Area: 87Å²
Heavy Atom Count: 20
Complexity: 411
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 270.24

Experimental Properties

LogP: 2.57680
PSA: 90.90000
Boiling Point: 587.1℃/760mmHg
Melting Point: 322°C
Vapor Pressure: 0.0±1.7 mmHg at 25°C
Flash Point: 229.7±23.6 °C
Solubility: 1188 mg/L @ 25 °C (est)
Color/Form: Powder
λmax: 326(MeOH)(lit.)
Density: 1.5±0.1 g/cm3

Desmethylglycitein Security Information

WGK Germany：3
Safety Term：S22;S24/25
Safety Instruction： S22; S24/25
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Signal Word：warning
FLUKA BRAND F CODES：10

Desmethylglycitein Customs Data

HS CODE：2914501900
Customs Data：

China Customs Code:
2914501900

Overview:

2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Desmethylglycitein Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0026A6-200mg	4H-1-Benzopyran-4-one, 6,7-dihydroxy-3-(4-hydroxyphenyl)-	17817-31-1	>95.0%(T)(HPLC)	200mg	$120.00	2024-06-18
A2B Chem LLC	AB00654-10mg	6,7-Dihydroxy-3-(4-hydroxyphenyl)-4H-chromen-4-one	17817-31-1	≥98%	10mg	$40.00	2024-04-20
Aaron	AR0026II-100mg	4H-1-Benzopyran-4-one, 6,7-dihydroxy-3-(4-hydroxyphenyl)-	17817-31-1	95%	100mg	$78.00
abcr	AB152019-5 mg	6,7,4'-Trihydroxyisoflavone; 97%	17817-31-1		5 mg	€320.40	2023-07-20
Ambeed	A843463-1g	6,7-Dihydroxy-3-(4-hydroxyphenyl)-4H-chromen-4-one	17817-31-1	95+%	1g	$469.0	2024-08-03
Chemenu	CM162495-1g	6,7-Dihydroxy-3-(4-hydroxyphenyl)-4H-chromen-4-one	17817-31-1	95%	1g	$701
ChemFaces	CFN90796-5mg	6,7,4'-Trihydroxyisoflavone	17817-31-1	>=98%	5mg	$238
ChemScence	CS-0032293-1mg	Desmethylglycitein	17817-31-1		1mg	$229.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1729-20mg	Demethyltexasin	17817-31-1	98%	20mg	$75	2023-09-20
Crysdot LLC	CD11229902-1g	6,7-Dihydroxy-3-(4-hydroxyphenyl)-4H-chromen-4-one	17817-31-1	95+%	1g	$750	2024-07-18

Desmethylglycitein Synthesis

Desmethylglycitein Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:17817-31-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

WU HAN TIAN ZHI Biotechnology Co., Ltd.

Audited Supplier

(CAS:17817-31-1)

MR./MRS.:ZHANG XIAO JIE

Phone:18607107848

Email:2056216494@qq.com

Desmethylglycitein Related Literature

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2. Dietary phenolics: chemistry, bioavailability and effects on health

Alan Crozier,Indu B. Jaganath,Michael N. Clifford Nat. Prod. Rep. 2009 26 1001
3. The alteration of urinary metabolomics profiles in Kashin–Beck disease in a three consecutive year study

Yujie Ning,Sijie Chen,Feiyu Zhang,Yanli Liu,Feihong Chen,Shujin Li,Chaowei Wang,Yifan Wu,Yi Gong,Minhan Hu,Ruitian Huang,Xiong Guo,Lei Yang,Xi Wang Mol. Omics 2023 19 137
4. Anti-obesity molecular mechanism of soy isoflavones: weaving the way to new therapeutic routes

Siyu Wang,Yu Wang,Min-Hsiung Pan,Chi-Tang Ho Food Funct. 2017 8 3831
5. Natural and synthetic flavonoid derivatives as new potential tyrosinase inhibitors: a systematic review

Rami J. Obaid,Ehsan Ullah Mughal,Nafeesa Naeem,Amina Sadiq,Reem I. Alsantali,Rabab S. Jassas,Ziad Moussa,Saleh A. Ahmed RSC Adv. 2021 11 22159
6. Metabolome profiling and molecular docking analysis revealed the metabolic differences and potential pharmacological mechanisms of the inflorescence and succulent stem of Cistanche deserticola

Xiao Sun,Yan Zheng,Lixia Tian,Yujing Miao,Tiexin Zeng,Yuan Jiang,Jin Pei,Bashir Ahmad,Linfang Huang RSC Adv. 2021 11 27226
7. Comment on “Natural and synthetic flavonoid derivatives as new potential tyrosinase inhibitors: a systematic review” by R. Obaid, E. Mughal, N. Naeem, A. Sadiq, R. Alsantali, R. Jassas, Z. Moussa and S. Ahmed, RSC Advances, 2021, 11, 22159

Hubert Wojtasek RSC Adv. 2022 12 5395
8. New insights into the competition between antioxidant activities and pro-oxidant risks of rosmarinic acid

Dinh Hieu Truong,Thi Chinh Ngo,Nguyen Thi Ai Nhung,Duong Tuan Quang,Thi Le Anh Nguyen,Dorra Khiri,Sonia Taamalli,Florent Louis,Abderrahman El Bakali,Duy Quang Dao RSC Adv. 2022 12 1499
9. On the radical scavenging activity of isoflavones: thermodynamics of O–H bond cleavage

Jozef Lengyel,Ján Rimar?ík,Adam Vagánek,Erik Klein Phys. Chem. Chem. Phys. 2013 15 10895

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Amadis Chemical Company Limited

(CAS:17817-31-1)Desmethylglycitein

Purity:99%

Quantity:1g

Price($):422.0